![molecular formula C13H12FNOS B7475023 N-[(4-fluorophenyl)methyl]-N-methylthiophene-2-carboxamide](/img/structure/B7475023.png)
N-[(4-fluorophenyl)methyl]-N-methylthiophene-2-carboxamide
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Overview
Description
N-[(4-fluorophenyl)methyl]-N-methylthiophene-2-carboxamide, also known as FMT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMT belongs to the class of compounds known as thieno[2,3-d]pyrimidin-4-amines, which have been found to exhibit anticancer, antiviral, and anti-inflammatory properties.
Mechanism of Action
The mechanism of action of N-[(4-fluorophenyl)methyl]-N-methylthiophene-2-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of thymidylate synthase, an enzyme that is involved in DNA synthesis and cell proliferation. This compound also inhibits the activation of the STAT3 signaling pathway, which is involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to a reduction in cell proliferation. This compound has also been found to inhibit the migration and invasion of cancer cells, which are important processes in the metastasis of cancer. In addition, this compound has been found to reduce the production of pro-inflammatory cytokines, leading to a reduction in inflammation.
Advantages and Limitations for Lab Experiments
One advantage of N-[(4-fluorophenyl)methyl]-N-methylthiophene-2-carboxamide is its low toxicity, which makes it a promising candidate for further development as a therapeutic agent. However, this compound has poor solubility in water, which can limit its use in some experiments. In addition, this compound has not been extensively studied in vivo, which limits our understanding of its potential therapeutic applications.
Future Directions
Future research on N-[(4-fluorophenyl)methyl]-N-methylthiophene-2-carboxamide should focus on its in vivo efficacy and toxicity, as well as its potential use in combination with other anticancer or antiviral agents. Further studies are also needed to elucidate the mechanism of action of this compound and its potential use in the treatment of other diseases, such as autoimmune disorders.
Synthesis Methods
The synthesis of N-[(4-fluorophenyl)methyl]-N-methylthiophene-2-carboxamide involves the reaction of 4-fluorobenzylamine with 2-thiophenecarboxylic acid, followed by N-methylation with formaldehyde and sodium cyanoborohydride. The resulting compound is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
N-[(4-fluorophenyl)methyl]-N-methylthiophene-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer properties by inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancer. This compound has also been found to possess antiviral properties by inhibiting the replication of the hepatitis C virus. In addition, this compound has shown anti-inflammatory properties by reducing the production of pro-inflammatory cytokines.
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-N-methylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNOS/c1-15(13(16)12-3-2-8-17-12)9-10-4-6-11(14)7-5-10/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IORWBEGXISAPAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=C(C=C1)F)C(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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